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Compound of Interest

Compound Name: 4-Bromothiazole

L Get Quote

Cat. No.: B1332970

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the safe handling, storage, and
emergency procedures for 4-Bromothiazole. The information herein is compiled from safety
data sheets and chemical safety literature to ensure the well-being of laboratory personnel and
the integrity of research.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 4-Bromothiazole is
fundamental to its safe handling. This data is crucial for designing experiments, selecting
appropriate storage conditions, and planning emergency responses.

Property Value Source(s)
Molecular Formula Cs3H2BrNS [1]
Molecular Weight 164.03 g/mol [1]

CAS Number 34259-99-9 [11[2]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 190°C [4]

Storage Temperature

Room temperature, in a dry,

dark, sealed place

[5][6]
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Hazard Identification and Classification

4-Bromothiazole is classified as a hazardous substance. The following table summarizes its
GHS hazard classifications, which communicate the nature and severity of the potential health
and environmental effects.

) Hazard
Hazard Class Category GHS Code Signal Word
Statement
Acute Toxicity, ) Harmful if
4 H302 Warning
Oral swallowed[1]
Skin )
) o ) Causes skin
Corrosion/Irritatio 2 H315 Warning o
irritation[1]
n
Serious Eye )
Causes serious
Damage/Eye 1 H318 Danger
o eye damage[1]
Irritation
Specific Target
o May cause
Organ Toxicity ) ]
] 3 H335 Warning respiratory
(Single N
irritation[1]
Exposure)

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to minimize risk when working with 4-
Bromothiazole.

Handling Procedures

e Ventilation: Always handle 4-Bromothiazole in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of vapors.[2][7]

o Personal Protective Equipment (PPE): A detailed visualization of required PPE is provided in
Figure 1. Always wear appropriate chemical-resistant gloves (e.g., nitrile), safety goggles,
and a lab coat.[2][7] A face shield may be necessary for splash protection.[2]
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» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[7]

» Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[7] Do not eat, drink, or smoke in areas where 4-Bromothiazole is
handled.[7]

o Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[7]
Storage Procedures

o Container: Keep the container tightly closed when not in use.[2]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[2][7]

o Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, strong bases, and
amines.[2]

e Ignition Sources: Keep away from heat and sources of ignition.[2]

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the mandatory personal protective equipment for handling 4-
Bromothiazole.

Personal Protective Equipment (PPE) for 4-Bromothiazole

Wear a Face Shield Work in a Chemical .
Wear Safety Goggles [ (for splash risk) H Eume Hoad Proceed with Work

Handling 4-Bromothiazole

Click to download full resolution via product page

Caption: Mandatory PPE for handling 4-Bromothiazole.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 4-

Bromothiazole.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[7]

Spill Response Protocol

A systematic approach is necessary to safely manage a spill of 4-Bromothiazole. The

following workflow diagram illustrates the key steps.
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4-Bromothiazole Spill Response Workflow
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Caption: Step-by-step spill response workflow.
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Spill Cleanup Methodology:

Evacuate and Notify: Immediately alert personnel in the vicinity and evacuate the immediate
area.

Assess the Spill: Determine the extent of the spill and if it is safe to clean up with available
resources. For large spills, contact your institution's emergency response team.

Personal Protection: Before approaching the spill, don the appropriate PPE, including
chemical-resistant gloves, safety goggles, and a respirator if ventilation is inadequate.[7]

Ventilation: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material such as vermiculite, sand, or
commercial sorbent pads to contain the spill.[1]

Collection: Carefully sweep or scoop up the absorbed material and place it into a designated,
labeled, and sealed waste container.[1]

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials as hazardous waste.

Disposal: Dispose of the sealed waste container through a licensed hazardous waste
disposal company, adhering to all local, state, and federal regulations.[1][2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[8]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[7] This may include carbon oxides, nitrogen oxides, sulfur
oxides, and hydrogen bromide.[2][8]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2]
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Disposal Considerations

All waste materials contaminated with 4-Bromothiazole must be treated as hazardous waste.

o Waste Collection: Collect all contaminated materials, including unused product and cleaning
supplies, in a dedicated, properly labeled, and sealed container.[1]

e Regulations: Disposal must be conducted in accordance with all applicable local, state, and
federal environmental regulations.[2]

» Licensed Disposal: Entrust the final disposal to a licensed hazardous waste disposal
company.[1]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can mitigate the risks associated with 4-Bromothiazole and
maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1332970#4-bromothiazole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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